Cas no 689251-87-4 (1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde)
1-Methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde is a heterocyclic aldehyde compound featuring a pyrazole core substituted with a thiophene ring and a formyl group at the 4-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both pyrazole and thiophene moieties enhances its reactivity, enabling applications in cross-coupling reactions, cyclizations, and as a precursor for more complex heterocyclic systems. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, while the aldehyde group offers a convenient handle for further functionalization. Suitable for research and industrial use, it is characterized by high purity and stability under standard conditions.
689251-87-4 structure
Product Name:1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde
CAS No:689251-87-4
MF:C9H8N2OS
MW:192.237620353699
CID:4657025
PubChem ID:39095814
Update Time:2025-06-07
1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxaldehyde, 1-methyl-3-(2-thienyl)-
- 1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde
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- Inchi: 1S/C9H8N2OS/c1-11-5-7(6-12)9(10-11)8-3-2-4-13-8/h2-6H,1H3
- InChI Key: NHWUUEJJXONEMW-UHFFFAOYSA-N
- SMILES: N1(C)C=C(C=O)C(C2SC=CC=2)=N1
1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M695905-10mg |
1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde |
689251-87-4 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M695905-50mg |
1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde |
689251-87-4 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | M695905-100mg |
1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde |
689251-87-4 | 100mg |
$ 230.00 | 2022-06-03 | ||
| Chemenu | CM458529-1g |
1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde |
689251-87-4 | 95%+ | 1g |
$584 | 2024-07-24 | |
| Enamine | EN300-124369-0.05g |
1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde |
689251-87-4 | 95.0% | 0.05g |
$105.0 | 2025-02-21 | |
| Enamine | EN300-124369-0.1g |
1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde |
689251-87-4 | 95.0% | 0.1g |
$156.0 | 2025-02-21 | |
| Enamine | EN300-124369-0.25g |
1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde |
689251-87-4 | 95.0% | 0.25g |
$222.0 | 2025-02-21 | |
| Enamine | EN300-124369-0.5g |
1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde |
689251-87-4 | 95.0% | 0.5g |
$422.0 | 2025-02-21 | |
| Enamine | EN300-124369-1.0g |
1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde |
689251-87-4 | 95.0% | 1.0g |
$541.0 | 2025-02-21 | |
| Enamine | EN300-124369-2.5g |
1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde |
689251-87-4 | 95.0% | 2.5g |
$1063.0 | 2025-02-21 |
1-methyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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